Cas no 136568-65-5 (3-(4-fluorophenyl)-3-hydroxypropanenitrile)

3-(4-Fluorophenyl)-3-hydroxypropanenitrile is a fluorinated organic compound featuring both hydroxyl and nitrile functional groups, making it a versatile intermediate in synthetic chemistry. Its structure, incorporating a 4-fluorophenyl moiety, enhances reactivity and selectivity in nucleophilic addition and condensation reactions. The presence of the hydroxyl group allows for further derivatization, while the nitrile group offers opportunities for conversion into carboxylic acids, amides, or amines. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where fluorinated aromatic systems are often employed to modulate bioactivity and metabolic stability. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for complex molecular architectures.
3-(4-fluorophenyl)-3-hydroxypropanenitrile structure
136568-65-5 structure
Product Name:3-(4-fluorophenyl)-3-hydroxypropanenitrile
CAS No:136568-65-5
MF:C9H8FNO
MW:165.164325714111
CID:5520957
PubChem ID:15063214
Update Time:2026-03-10

3-(4-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-β-hydroxybenzenepropanenitrile
    • 3-(4-Fluorophenyl)-3-hydroxypropanenitrile
    • 136568-65-5
    • SCHEMBL7933326
    • Benzenepropanenitrile, 4-fluoro-beta-hydroxy-
    • AT30400
    • 4-Fluoro-
    • AKOS017515314
    • EN300-1246645
    • 4-Fluoro-beta-hydroxybenzenepropanenitrile
    • MFCD16301153
    • A-hydroxybenzenepropanenitrile
    • 3-(4-fluorophenyl)-3-hydroxypropanenitrile
    • Inchi: 1S/C9H8FNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5H2
    • InChI Key: KOQYEWYUZCTROP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CC#N)O

Computed Properties

  • Exact Mass: 165.058992041g/mol
  • Monoisotopic Mass: 165.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44Ų

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